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Compound of Interest

Compound Name: 3-Chloro-4,6-diiodo (1H)indazole
Cat. No.: B1501723
Get Quote

Executive Safety Summary & Immediate Action

Compound Class: Halogenated Nitrogen Heterocycle Physical State: Solid (Standard ambient
conditions) Primary Hazard Directive:Treat as High-Hazard Halogenated Waste. Due to the
presence of multiple heavy halogen atoms (Chlorine, lodine) on the indazole core, this
compound requires strict segregation from non-halogenated waste streams. Improper disposal
can lead to the formation of toxic dioxins during incineration or violent reactions with
incompatible oxidizers.

Immediate Spill Response:
 |solate: Evacuate the immediate area if dust is airborne.
o Protect: Don double nitrile gloves, lab coat, and N95/P100 respirator.

e Contain: Do not dry sweep. Use a wet wipe or damp paper towel to capture dust to prevent
inhalation. Place all cleanup materials into a dedicated "Solid Halogenated Waste" container.

Chemical Profile & Hazard Identification
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Note: As a specific research intermediate, vendor-specific SDS data may vary. The following

profile is derived from structure-activity relationships (SAR) of poly-halogenated indazoles.

Property

Specification

Operational Implication

Molecular Formula

C7H3ClI2Nz2

High halogen content requires

high-temp incineration.

Acidic N-H proton (1H-

Do not mix with strong bases

Reactivity ) in waste containers
indazole) o
(exothermic risk).
Store waste in amber/opaque
Stability Light Sensitive (lodine content)  containers to prevent

degradation.

Toxicity Class

Irritant / Potentially Toxic

H315 (Skin), H319 (Eye), H335
(Resp). Assume H373 (Organ
Tox) until proven otherwise.

Waste Segregation Protocol: The "Halogenated

Rule"

The integrity of your disposal system relies on strict segregation. Mixing 3-Chloro-4,6-

diiodo(1H)indazole with non-halogenated solvents (e.g., Acetone, Methanol) without labeling

renders the entire volume "Halogenated Waste," significantly increasing disposal costs and

complicating incineration parameters.

The Self-Validating Segregation System

To ensure compliance, follow this logic flow for every gram of waste generated.
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Waste Generation Source
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Pure Compound
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STREAM A: STREAM B:
Solid Halogenated Toxic Liquid Halogenated Waste
(Double Bagged) (High BTU)

STREAM C:

Solid Hazardous Debris
(Separate from Sharps)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Chloro-4,6-diiodo(1H)indazole waste streams. Note
that even if the solvent is non-halogenated, the presence of the diiodo-compound mandates
the "Halogenated" classification.

Step-by-Step Disposal Workflows
Protocol A: Disposal of Pure Solid (Excess Reagent)

Objective: Safely contain bulk solid for off-site incineration. Prerequisites: Amber glass jar or
HDPE wide-mouth container; Hazardous Waste Label.

o Container Selection: Use a wide-mouth HDPE jar. Avoid metal containers as iodine residues
can cause corrosion over time.
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e Transfer:
o Place the receiving container in a fume hood.
o Transfer the solid using a disposable spatula.

o Critical: Do not dissolve the solid in solvent "just to get rid of it." Solid waste is cheaper and
safer to transport than liquid waste.

e Labeling:
o Apply the hazardous waste label immediately.
o Constituents: Write "3-Chloro-4,6-diiodo(1H)indazole".
o Hazard Checkboxes: Mark "Toxic" and "Irritant”.

e Secondary Containment: Place the closed jar inside a clear zip-seal bag to contain any
potential exterior dust.

Protocol B: Disposal of Reaction Mixtures (Liquid
Waste)

Objective: Prevent cross-contamination of bulk solvent streams. Scenario: You have extracted
the compound using Ethyl Acetate (non-halogenated) but the solute is halogenated.

o Stream Selection: Despite the solvent being Ethyl Acetate, the solute dictates the stream.
You must use the Halogenated Solvent Waste carboy.

e pH Check:
o Check the pH of the solution.

o If the reaction involved acidic conditions, neutralize to pH 6-8 using Sodium Bicarbonate
before adding to the waste carboy. Reason: Acidic iodides can oxidize to free lodine (

), creating corrosive vapors in the waste drum.
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« Filtration (Optional but Recommended): If the mixture contains precipitated solids/salts, filter
them out into Solid Waste (Protocol A) before pouring the liquid. Sludge clogs waste nozzles.

e Log Entry: Record the volume and the approximate concentration of the diiodo-indazole on
the waste tag.

Regulatory & Compliance Data (RCRA/EPA)

When manifesting this waste for pickup by your EHS or external contractor (e.g., Veolia, Clean
Harbors), use the following classifications to ensure legal compliance.

Classification Parameter Value /| Code Explanation

This specific CAS is likely not

RCRA Code (Primary) Not Listed (P/U) )
P or U listed.

D001 (Ignitable) if in solvent.
D003 (Reactivity) unlikely

unless mixed with strong

RCRA Characteristic D001 / D003

oxidizers.

(n.o.s. = not otherwise
DOT Shipping Name Toxic solids, organic, n.o.s. specified). Technical name

required in parentheses.

Standard for toxic organic
UN Number UN 2811 ]
solids.

Must be incinerated at
Destruction Method Incineration >1000°C to ensure breakdown
of the C-| and C-CI bonds.

Critical "Do Not" List

e DO NOT bleach the waste. Adding bleach (Sodium Hypochlorite) to iodinated compounds
can generate unexpected oxidized iodine species or volatile chloramines if nitrogen sources
are present.
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o DO NOT mix with metal hydrides (LiAIH4). The acidic proton on the indazole ring can evolve
Hydrogen gas (

)-

e DO NOT dispose of down the drain. Halogenated heterocycles are persistent environmental
pollutants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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